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Compound of Interest

Compound Name: Perfluoro-3,6-dioxaheptanoic acid

CAS No.: 151772-58-6

Cat. No.: B118423

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Per- and polyfluoroalkyl substances (PFAS) are a large group of synthetic chemicals that are

persistent in the environment and have been linked to adverse health effects. The accurate and

reliable analysis of PFAS in complex matrices such as soil is critical for environmental

monitoring, human health risk assessment, and the development of remediation strategies.

Sample preparation is a crucial step in the analytical workflow for PFAS in soil, as it aims to

efficiently extract the target analytes from the solid matrix while minimizing interferences that

can affect the sensitivity and accuracy of analytical instruments, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and protocols for the most common and

effective sample preparation techniques for PFAS analysis in soil. These include solvent

extraction, accelerated solvent extraction (ASE), and solid-phase extraction (SPE) for extract

cleanup. Adherence to strict quality control measures, including the use of PFAS-free labware
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and reagents, is paramount to avoid cross-contamination and ensure data of the highest

quality.

Experimental Protocols
Sample Collection and Handling
Proper sample collection and handling are critical to prevent contamination and ensure the

integrity of the samples.

Materials: Use high-density polyethylene (HDPE) or polypropylene containers for sample

collection. Avoid any materials containing polytetrafluoroethylene (PTFE), including Teflon®,

in sampling equipment and container lids.

Procedure:

Remove any surface debris (e.g., vegetation, rocks) from the sampling location.

Using a stainless steel or polypropylene trowel or scoop, collect a representative soil

sample.

Transfer the sample to the appropriate container, leaving minimal headspace.

Store samples at or below 6°C and protect them from light.

Field blanks, consisting of PFAS-free water, should be prepared in the field to assess

potential contamination during sampling.

Method 1: Solvent Extraction with Sonication/Shaking
(Based on EPA Method 1633 Principles)
This protocol describes a widely used method for the extraction of PFAS from soil using a

solvent and mechanical agitation.

Reagents and Materials:

Methanol (LC-MS grade or equivalent)
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Ammonium hydroxide (NH₄OH), ~30%

PFAS-free water

Polypropylene centrifuge tubes (50 mL)

Sonicator bath or mechanical shaker

Centrifuge

Extraction Solvent Preparation (0.3% Ammonium Hydroxide in Methanol):

To 997 mL of methanol, add 3 mL of ammonium hydroxide. Mix well.

Protocol:

Homogenize the soil sample to ensure uniformity.

Weigh approximately 2 grams of the homogenized soil into a 50 mL polypropylene

centrifuge tube.

Spike the sample with isotopically labeled internal standards.

Add 10 mL of the extraction solvent (0.3% ammonium hydroxide in methanol) to the

centrifuge tube.

Cap the tube tightly and vortex for 30 seconds.

Place the tube in a sonicator bath for 30 minutes or on a mechanical shaker for 1 hour.

Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil from the

supernatant.

Carefully decant the supernatant into a clean polypropylene tube.

The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Method 2: Accelerated Solvent Extraction (ASE)
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ASE is an automated technique that uses elevated temperature and pressure to increase the

efficiency of the extraction process, reducing solvent consumption and extraction time.

Instrumentation and Materials:

Accelerated Solvent Extractor (ASE) system

Stainless steel extraction cells (e.g., 100 mL)

Cellulose or glass fiber filters

Diatomaceous earth

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Extraction Solvent (80:20 Methanol:Acetonitrile):

Combine 800 mL of methanol with 200 mL of acetonitrile. Mix well.

Protocol:

Place a cellulose or glass fiber filter at the bottom of an ASE cell.

Weigh approximately 2 grams of homogenized soil and mix it with about 10 grams of

diatomaceous earth.

Transfer the mixture to the ASE cell.

Spike the sample with isotopically labeled internal standards.

Fill the remaining volume of the cell with diatomaceous earth.

Place the cell in the ASE system.

Set the ASE parameters:

Solvent: 80:20 Methanol:Acetonitrile
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Temperature: 100°C

Pressure: 1500 psi

Static time: 10 minutes

Number of cycles: 3

Collect the extract in a clean collection vial.

The extract is now ready for cleanup by Solid-Phase Extraction (SPE).

Extract Cleanup: Solid-Phase Extraction (SPE) with
Weak Anion Exchange (WAX) Cartridges
SPE is a crucial step to remove co-extracted matrix components that can interfere with LC-

MS/MS analysis. Weak anion exchange (WAX) cartridges are commonly used for PFAS

analysis as they can retain a wide range of PFAS compounds.[1][2]

Materials:

Weak Anion Exchange (WAX) SPE cartridges (e.g., 6 cc, 500 mg)

SPE manifold

Methanol (LC-MS grade)

PFAS-free water

Ammonium hydroxide

Elution Solvent (1% Ammonium Hydroxide in Methanol):

To 990 mL of methanol, add 10 mL of ammonium hydroxide. Mix well.

Protocol:

Conditioning:
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Pass 15 mL of 1% ammonium hydroxide in methanol through the WAX cartridge.

Pass 15 mL of methanol through the cartridge.

Pass 15 mL of PFAS-free water through the cartridge. Do not let the cartridge go dry.

Loading:

Load the soil extract onto the conditioned WAX cartridge. The loading flow rate should

be approximately 1-2 drops per second.

Washing:

Wash the cartridge with 15 mL of PFAS-free water to remove hydrophilic interferences.

Dry the cartridge under vacuum for 10-15 minutes.

Elution:

Place a clean collection tube under the cartridge.

Elute the PFAS analytes with two 5 mL aliquots of 1% ammonium hydroxide in

methanol.

Concentration:

Evaporate the eluate to near dryness under a gentle stream of nitrogen at

approximately 40°C.

Reconstitute the residue in a known volume (e.g., 1 mL) of methanol or a suitable

solvent for LC-MS/MS analysis.

Data Presentation
The following table summarizes the recovery data for 40 PFAS compounds from soil using an

automated extraction system based on the principles of EPA Method 1633A. The data

demonstrates the high efficiency of this method for a wide range of PFAS analytes.[3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://cem.com/extraction-of-40-pfas-compounds-from-soil-and-tissue-following-epa-method-1633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte Abbreviation
Average Recovery
(%)

% Relative
Standard Deviation
(RSD)

Perfluorobutanoic acid PFBA 95 5

Perfluoropentanoic

acid
PFPeA 98 4

Perfluorohexanoic

acid
PFHxA 101 3

Perfluoroheptanoic

acid
PFHpA 102 3

Perfluorooctanoic acid PFOA 105 2

Perfluorononanoic

acid
PFNA 106 2

Perfluorodecanoic

acid
PFDA 107 3

Perfluoroundecanoic

acid
PFUnA 108 4

Perfluorododecanoic

acid
PFDoA 109 4

Perfluorotridecanoic

acid
PFTrDA 110 5

Perfluorotetradecanoi

c acid
PFTeDA 111 6

Perfluorobutanesulfoni

c acid
PFBS 99 4

Perfluoropentanesulfo

nic acid
PFPeS 101 3

Perfluorohexanesulfon

ic acid
PFHxS 103 3
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Perfluoroheptanesulfo

nic acid
PFHpS 104 2

Perfluorooctanesulfoni

c acid
PFOS 106 2

Perfluorononanesulfo

nic acid
PFNS 107 3

Perfluorodecanesulfon

ic acid
PFDS 108 4

Perfluorooctanesulfon

amide
FOSA 103 4

N-

Methylperfluorooctane

sulfonamide

MeFOSA 104 3

N-

Ethylperfluorooctanes

ulfonamide

EtFOSA 105 3

N-

Methylperfluorooctane

sulfonamidoacetic

acid

MeFOSAA 102 4

N-

Ethylperfluorooctanes

ulfonamidoacetic acid

EtFOSAA 103 4

N-

Methylperfluorooctane

sulfonamidoethanol

MeFOSE 101 5

N-

Ethylperfluorooctanes

ulfonamidoethanol

EtFOSE 102 5

4:2 Fluorotelomer

sulfonate
4:2 FTS 97 4
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6:2 Fluorotelomer

sulfonate
6:2 FTS 100 3

8:2 Fluorotelomer

sulfonate
8:2 FTS 104 3

10:2 Fluorotelomer

sulfonate
10:2 FTS 106 4

Hexafluoropropylene

oxide dimer acid
HFPO-DA (GenX) 96 5

9-

Chlorohexadecafluoro

-3-oxanonane-1-

sulfonic acid

9Cl-PF3ONS 101 4

11-

Chloroeicosafluoro-3-

oxaundecane-1-

sulfonic acid

11Cl-PF3OUdS 103 4

Sodium 1H,1H,2H,2H-

perfluorooctanesulfon

ate

DONA 98 5

1H,1H,2H,2H-

Perfluorooctanoic acid
5:3 FTCA 100 4

Perfluoro-3-

methoxypropanoic

acid

PFMPA 94 6

Perfluoro-4-

methoxybutanoic acid
PFMBA 95 6

Nonafluoro-3,6-

dioxaheptanoic acid
NFDHA 97 5

Perfluorobutanesulfon

amide
FBSA 99 4
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Perfluorohexanesulfon

amide
FHxSA 102 3

Perfluorooctanesulfon

amidoacetic acid
FOSAA 104 3

Note: The presented recovery data is based on an automated extraction system and serves as

an example of method performance. Actual recoveries may vary depending on soil type,

analyte concentration, and specific laboratory conditions.

Visualizations
Experimental Workflows

Sample Collection & Handling Extraction SPE Cleanup Analysis

1. Collect Soil Sample
(HDPE/PP Container) 2. Store at ≤ 6°C 3. Homogenize Soil 4. Weigh Sample (2g) 5. Spike Internal Standards 6. Add Extraction Solvent 7. Extract

(Sonication/Shaking or ASE) 8. Centrifuge 9. Collect Supernatant 10. Condition WAX Cartridge 11. Load Extract 12. Wash Cartridge 13. Elute PFAS 14. Concentrate & Reconstitute 15. LC-MS/MS Analysis
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Caption: General workflow for PFAS sample preparation in soil.

Logical Relationship of Key Methodologies
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Extraction Methods

Soil Sample

Solvent Extraction
(Sonication/Shaking)

- Standard, cost-effective

Accelerated Solvent Extraction (ASE)
- Automated, faster, less solvent

Solid-Phase Extraction (SPE) Cleanup
(e.g., WAX Cartridge)

- Removes matrix interferences

Final Extract for Analysis

Click to download full resolution via product page

Caption: Key methodologies in PFAS soil sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Sample Preparation
of PFAS in Soil]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118423/docs#application-notes-and-protocols-for-
sample-preparation-of-pfas-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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